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Compound of Interest

Compound Name: Dodec-8-enal

Cat. No.: B15419409 Get Quote

An In-depth Examination of (E)-8-Dodecenal's Role in Insect Chemical Communication

Abstract
(E)-8-Dodecenal is a C12 unsaturated aldehyde that functions as a potent semiochemical,

primarily recognized for its role as a sex pheromone component in various lepidopteran

species. This technical guide provides a comprehensive overview of (E)-8-dodecenal, focusing

on its activity as an attractant for the soybean pod borer, Leguminivora glycinivorella. Detailed

information on its chemical properties, synthesis, biological activity, and the experimental

methodologies used to characterize its function is presented. This document is intended for

researchers, scientists, and drug development professionals working in the fields of chemical

ecology, entomology, and pest management.

Introduction
Semiochemicals are chemical substances that carry information between organisms and play a

crucial role in mediating interactions such as mating, aggregation, and host location.

Pheromones, a class of semiochemicals, are released by an organism to elicit a specific

response in a conspecific individual. (E)-8-Dodecenal has been identified as a key component

of the female-produced sex pheromone of the soybean pod borer, Leguminivora glycinivorella,

a significant pest of soybean crops in Asia. Understanding the chemical ecology of this

compound is vital for the development of effective and environmentally benign pest

management strategies, such as mating disruption and mass trapping.
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Chemical and Physical Properties
(E)-8-Dodecenal is a monounsaturated aldehyde with the following properties:

Property Value

Chemical Formula C₁₂H₂₂O

Molecular Weight 182.31 g/mol

Isomeric Form (E)-isomer (trans)

Appearance Colorless to pale yellow liquid

Boiling Point Not readily available

CAS Number 67329-09-3

Biological Activity and Field Data
(E)-8-Dodecenal functions as a powerful attractant for male Leguminivora glycinivorella. Field

trials have demonstrated its efficacy both as a standalone lure and, more significantly, as a

synergist when combined with the major pheromone component, (E,E)-8,10-dodecadienyl

acetate (EE-8,10-12:Ac).

Attractiveness of (E)-8-Dodecenal
While not the primary pheromone component, (E)-8-dodecenal on its own has been shown to

be attractive to male soybean pod borers. However, its most significant contribution is its

synergistic effect.

Synergistic Effects with Other Pheromone Components
Field studies have revealed that the addition of (E)-8-dodecenal to lures baited with EE-8,10-

12:Ac can dramatically increase trap captures of male L. glycinivorella. The optimal blend and

dosage are critical for maximizing attraction.

Table 1: Field Trial Data for (E)-8-Dodecenal in Combination with (E,E)-8,10-Dodecadienyl

Acetate (EE-8,10-12:Ac) for Trapping Leguminivora glycinivorella Males.[1][2]
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Lure Composition Dose (mg)
Mean Trap Catch
(males/trap/day)

Fold Increase over
EE-8,10-12:Ac
Alone

Control (unbaited) - 0.1 ± 0.05 -

EE-8,10-12:Ac 0.1 10.21 ± 1.54 1.00

EE-8,10-12:Ac +

(E)-8-Dodecenal
0.1 + 0.1 68.71 ± 7.32 6.73

EE-8,10-12:Ac +

(E)-10-Dodecenal
0.1 + 0.1 173.57 ± 15.11 17.00

EE-8,10-12:Ac +

(Z)-9-Tetradecenyl

Acetate

0.1 + 0.1 112.09 ± 10.23 10.98

Data adapted from field trials conducted in Harbin, China.[1][2]

Experimental Protocols
Synthesis of (E)-8-Dodecenal
A common synthetic route to (E)-8-dodecenal involves the oxidation of the corresponding

alcohol, (E)-8-dodecen-1-ol. A detailed protocol is as follows:

Protocol 1: Synthesis of (E)-8-Dodecenal[1]

Preparation of (E)-8-Dodecen-1-ol: This precursor can be synthesized via multiple routes,

often involving Wittig-type reactions or alkyne reductions to establish the (E)-double bond.

Oxidation:

Dissolve (E)-8-dodecen-1-ol in a suitable solvent such as dichloromethane (DCM).

Add an oxidizing agent, for example, pyridinium chlorochromate (PCC) or a Swern

oxidation cocktail, portion-wise at 0 °C.
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Stir the reaction mixture at room temperature and monitor the reaction progress by thin-

layer chromatography (TLC).

Upon completion, quench the reaction and work up the mixture by washing with aqueous

solutions to remove the oxidant byproducts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure (E)-8-dodecenal.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry (MS).

¹H NMR (CDCl₃, 400 MHz): δ 9.77 (t, J = 1.9 Hz, 1H, -CHO), 5.42-5.35 (m, 2H, -CH=CH-), 2.42

(td, J = 7.4, 1.9 Hz, 2H, -CH₂CHO), 2.04-1.97 (m, 2H), 1.66-1.59 (m, 2H), 1.40-1.25 (m, 8H),

0.89 (t, J = 7.0 Hz, 3H, -CH₃).

¹³C NMR (CDCl₃, 100 MHz): δ 202.9, 131.5, 129.8, 43.9, 32.5, 31.4, 29.2, 29.1, 28.9, 22.5,

22.1, 14.0.

MS (EI, 70 eV) m/z (%): 182 (M⁺, <1), 164 (5), 138 (10), 124 (20), 110 (35), 96 (60), 82 (85), 67

(100), 55 (90), 41 (80).

Pheromone Identification Workflow
The identification of dodec-8-enal as a semiochemical typically follows a standardized

workflow in chemical ecology research.
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Pheromone identification workflow.

Electroantennography (EAG) and Single Sensillum
Recording (SSR)
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EAG is used to measure the overall electrical response of an insect's antenna to an odorant.

For more detailed analysis, SSR can be employed to record the firing of individual olfactory

sensory neurons (OSNs).

Protocol 2: Single Sensillum Recording (SSR)

Insect Preparation: Immobilize the insect (e.g., L. glycinivorella) in a pipette tip or on a slide

with wax, exposing the antenna.

Electrode Placement: Insert a sharpened tungsten reference electrode into the insect's head

or eye. Carefully insert a recording electrode into the base of a single olfactory sensillum on

the antenna.

Odorant Delivery: Deliver a continuous stream of charcoal-filtered, humidified air over the

antenna. Puffs of diluted (E)-8-dodecenal in a solvent like hexane are introduced into the

airstream.

Data Acquisition: Record the electrical activity of the OSNs using a high-impedance amplifier

and data acquisition software. Analyze the spike frequency before, during, and after odorant

stimulation.

Behavioral Assays: Wind Tunnel Bioassay
Wind tunnels are used to study the flight behavior of insects in response to a controlled plume

of odor.

Protocol 3: Wind Tunnel Bioassay

Setup: Use a glass or plexiglass wind tunnel with a controlled airflow (e.g., 0.3-0.5 m/s),

temperature, humidity, and light intensity (typically red light).

Odor Source: Place a rubber septum or filter paper loaded with a specific dose of (E)-8-

dodecenal at the upwind end of the tunnel.

Insect Release: Release male moths individually at the downwind end of the tunnel.

Behavioral Observation: Record a series of behaviors, including activation, take-off, upwind

flight, casting (zigzagging flight), and contact with the source.
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Data Analysis: Analyze the percentage of moths exhibiting each behavior in response to the

test compound versus a solvent control.

Signaling Pathway
The perception of (E)-8-dodecenal begins with its interaction with specific Odorant Receptors

(ORs) located on the dendrites of OSNs within the insect's antennae. This binding event

initiates a signal transduction cascade.

(E)-8-Dodecenal Odorant Receptor (OR)Binding G-proteinActivation
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Activation
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Generalized insect olfactory signaling pathway.

Biosynthesis Pathway
Insect pheromones, particularly long-chain aldehydes like dodec-8-enal, are typically

biosynthesized from common fatty acids through a series of enzymatic modifications including

desaturation, chain shortening, and functional group modification.
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Generalized pheromone biosynthesis pathway.

Conclusion
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(E)-8-Dodecenal is a significant semiochemical in the chemical communication of the soybean

pod borer, Leguminivora glycinivorella. While it exhibits some independent attractant activity, its

primary role appears to be as a powerful synergist, greatly enhancing the efficacy of lures

containing the major pheromone component. The detailed experimental protocols and

pathways described in this guide provide a framework for further research into its specific mode

of action and for the development of optimized pheromone-based tools for integrated pest

management. Further studies to deorphanize the specific olfactory receptor for (E)-8-dodecenal

and to elucidate the precise biosynthetic steps in L. glycinivorella will provide deeper insights

into the chemical ecology of this important pest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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